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Compound of Interest

Compound Name: CPI-4203

Cat. No.: B15588004

Application Notes and Protocols: CPI-4203

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of CPI1-4203
solutions, a selective inhibitor of KDM5 demethylases. Adherence to these guidelines is crucial
for ensuring the compound's stability and activity in experimental settings.

Product Information

Characteristic Value Reference
Molecular Formula C16H14N4O [1][2]
Molecular Weight 278.31 g/mol [1112]
Appearance White to off-white solid [2][3]

Purity >98% (HPLC)

Selective inhibitor of KDM5

demethylases (ICso = 250 nM
Mechanism of Action for KDM5A), competitive with [2][5]

2-oxoglutarate (2-OG).[1][2][4]

[5]
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Solution Preparation

2.1. Recommended Solvent

CPI-4203 is soluble in Dimethyl Sulfoxide (DMSO).[1][2] For optimal results, use newly opened,
anhydrous (hygroscopic) DMSO to prepare stock solutions.

2.2. Stock Solution Preparation Protocol (10 mM)

This protocol describes the preparation of a 10 mM stock solution of CPI-4203.
Materials:

e CPI-4203 powder

e Anhydrous DMSO

» Sterile, polypropylene microcentrifuge tubes

o Calibrated micropipettes

» Vortex mixer

o Water bath or sonicator (optional)

Procedure:

 Aliquoting: Before opening, briefly centrifuge the vial of CPI1-4203 powder to ensure all the
material is at the bottom.

» Weighing: Accurately weigh the desired amount of CPI-4203 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 2.78 mg of CPI-4203.

» Solvent Addition: Add the calculated volume of DMSO to the vial containing the CPI1-4203
powder. To prepare a 10 mM solution with 2.78 mg of CPI1-4203, add 1 mL of DMSO.

» Dissolution: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. Gentle warming in a water bath (not exceeding 37°C) or brief sonication can aid in
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dissolution.[2][3] Visually inspect the solution to ensure no particulates are present.

 Aliquoting for Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile polypropylene tubes.[2][3][4]

o Labeling and Storage: Clearly label each aliquot with the compound name, concentration,
date of preparation, and storage temperature. Store the aliquots as recommended in Section
3.

2.3. Stock Solution Preparation Table

The following table provides the required mass of CPI-4203 for preparing various volumes of
different stock solution concentrations.

Desired Concentration Volume Mass of CPI-4203 Required
1mM 1mL 0.278 mg

5 mM 1mL 1.39 mg

10 mM 1mL 2.78 mg

25 mg/mL (89.83 mM) 1mL 25 mg

Storage Conditions

Proper storage is critical to maintain the stability and activity of CP1-4203.
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Storage ] Special
Form Duration .
Temperature Instructions

Store in a desiccated

Solid (Powder) -20°C Up to 3 years )
environment.[2][3][4]

o Aliquot to avoid
Stock Solution in

-80°C Up to 6 months repeated freeze-thaw
DMSO
cycles.[2][3][4]
Aliquot to avoid
-20°C Up to 1 month repeated freeze-thaw

cycles.[2][3][4]

Note: It is strongly recommended to use the stock solution stored at -80°C within 6 months and
the one stored at -20°C within 1 month to ensure optimal performance.[2][3]

Experimental Workflow & Mechanism of Action

Experimental Workflow for CPI1-4203 Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15588004?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15588004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

